247572-63-0

• CAS No.: 247572-63-0
• Molecular Formula: C₉₇H₁₄₈N₂₀O₂₃S
• Molecular Weight: 1994.40
• sequence: One Letter Code: CSIPPEVKFNKPFVYLI

Description

CAS No.: 247572-63-0 Chemical Name: Peptide C105Y ([Cys58]105Y, α1-antitrypsin (358-374)) Sequence: H-Cys-Ser-Ile-Pro-Pro-Glu-Val-Lys-Phe-Asn-Lys-Pro-Phe-Val-Tyr-Leu-Ile-OH Molecular Weight: 1994.43 g/mol Function: A synthetic cell-penetrating peptide derived from residues 358–374 of α1-antitrypsin. It rapidly translocates into cell nuclei and nucleoli, making it valuable for intracellular delivery applications .

Comparison with Similar Compounds

Structurally Similar Peptides

The following peptides share structural features (e.g., synthetic design, sequence length) with 247572-63-0 but differ in functional targets:

CAS No.	Peptide Name	Sequence	Molecular Weight	Function
This compound	Peptide C105Y	H-Cys-Ser-Ile-Pro-Pro-Glu-Val-Lys-Phe-Asn-Lys-Pro-Phe-Val-Tyr-Leu-Ile-OH	1994.43	Cell-penetrating, nuclear/nucleolar localization
497156-60-2	CD4 T-cell Modulator Peptide	H-Arg-Ile-His-Met-Val-Tyr-Ser-Lys-Arg-Ser(PO3H2)-Gly-Lys-Pro-Arg-Gly-Tyr-Ala-Phe-Ile-Glu-Tyr-OH	~2650 (approx.)	Immune regulation via CD4 T-cell modulation
1315378-77-8	Rac1 Inhibitor F56	H-Met-Val-Asp-Gly-Lys-Pro-Val-Asn-Leu-Gly-Leu-Phe-Asp-Thr-Ala-Gly-OH	~1600 (approx.)	Inhibits Rac1 GTPase activity, used in cytoskeletal dynamics studies

Key Structural Differences:

• Sequence Complexity: Peptide C105Y (19 residues) is shorter than the CD4 T-cell modulator (22 residues) but longer than Rac1 Inhibitor F56 (16 residues).
• Post-Translational Modifications: The CD4 T-cell peptide contains phosphorylated serine, enhancing its regulatory function .

Functionally Similar Peptides

These peptides share applications in intracellular delivery or therapeutic targeting:

CAS No.	Peptide Name	Function	Key Similarity to C105Y	Key Difference
This compound	Peptide C105Y	Cell-penetrating, nuclear localization	High membrane permeability, no enzymatic activity	Targets nuclear compartments specifically
171783-05-4	Crosstide	Substrate for protein kinases (e.g., Akt, PKA)	Synthetic design, used in signaling studies	Requires kinase activity for function
960358-79-6	Chemokine-like Factor 1 C-Terminal Peptide	Binds chemokine receptors, modulates immune responses	Synthetic peptide for therapeutic research	Targets extracellular receptors, not cell-penetrating

Functional Contrasts:

• Mechanism of Action: Unlike Crosstide, which relies on kinase interactions, C105Y’s utility stems from its passive cellular uptake .
• Therapeutic Scope: C105Y is optimized for intracellular delivery, while the chemokine-like peptide focuses on extracellular signaling .